N-[2-(1-pyrrolidinyl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol
• IUPAC Name: N-(2-pyrrolidin-1-ylethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C15H20N2O3/c18-15(16-7-10-17-8-3-4-9-17)14-11-19-12-5-1-2-6-13(12)20-14/h1-2,5-6,14H,3-4,7-11H2,(H,16,18)
• InChI Key: LRULXWAWWPSUQB-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCNC(=O)C2COC3=CC=CC=C3O2

Description

N-[2-(1-pyrrolidinyl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide, commonly known as PB-22, is a synthetic cannabinoid that was first identified in 2012. It is a potent agonist of the CB1 and CB2 receptors, and its effects are similar to those of other cannabinoids, such as THC. PB-22 has been the subject of extensive scientific research, and its potential applications in medicine and pharmacology are currently being explored.

Mechanism of Action

PB-22 acts as an agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. When PB-22 binds to these receptors, it activates them and produces a range of effects, including analgesia, sedation, and euphoria. The exact mechanism of action of PB-22 is not fully understood, but it is thought to involve the modulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects:
PB-22 produces a range of biochemical and physiological effects, including analgesia, sedation, and euphoria. It has been shown to reduce pain and inflammation in animal models, and it has also been shown to have anxiolytic effects. PB-22 is metabolized by the liver and excreted in the urine, and its effects can last for several hours.

Advantages and Limitations for Lab Experiments

PB-22 has several advantages as a tool for scientific research. It is a potent agonist of the CB1 and CB2 receptors, and its effects are similar to those of other cannabinoids, such as THC. PB-22 is also relatively easy to synthesize and is readily available from commercial suppliers. However, there are also some limitations to the use of PB-22 in lab experiments. It is a controlled substance in many jurisdictions, and its use is subject to strict regulations. PB-22 is also highly potent and can produce unpredictable effects at high doses.

Future Directions

There are several potential future directions for research on PB-22. One area of interest is the development of new synthetic cannabinoids that are more selective for the CB1 or CB2 receptors, which could lead to the development of new drugs for the treatment of pain, inflammation, and other conditions. Another area of interest is the study of the long-term effects of cannabinoids on the brain and the body, which could help to inform the development of safer and more effective drugs. Finally, there is also a need for more research on the pharmacokinetics and pharmacodynamics of PB-22, which could help to optimize its use as a tool for scientific research.

Synthesis Methods

PB-22 is synthesized using a multi-step process that involves the reaction of 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid with 1-(4-bromobenzyl)-1H-pyrrole-2-carboxylic acid in the presence of a base, such as potassium carbonate. The resulting compound is then reduced using lithium aluminum hydride to yield PB-22.

Scientific Research Applications

PB-22 has been used extensively in scientific research as a tool for studying the endocannabinoid system and the effects of cannabinoids on the body. It has been shown to have a high affinity for the CB1 and CB2 receptors, and its effects are similar to those of other cannabinoids, such as THC. PB-22 has been used to study the effects of cannabinoids on pain, inflammation, and anxiety, among other things.